5-({[(Anilinocarbonyl)oxy]imino}methyl)-6-phenylimidazo[2,1-b][1,3]thiazole

• IUPAC Name: [(E)-(6-phenylimidazo[2,1-b][1,3]thiazol-5-yl)methylideneamino] N-phenylcarbamate
• InChI: InChI=1S/C19H14N4O2S/c24-19(21-15-9-5-2-6-10-15)25-20-13-16-17(14-7-3-1-4-8-14)22-18-23(16)11-12-26-18/h1-13H,(H,21,24)/b20-13+
• InChI Key: WYQDIFZPLWFHMA-DEDYPNTBSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(N3C=CSC3=N2)C=NOC(=O)NC4=CC=CC=C4
• Isomeric SMILES: C1=CC=C(C=C1)C2=C(N3C=CSC3=N2)/C=N/OC(=O)NC4=CC=CC=C4
• Molecular Formula: C19H14N4O2S
• Molecular Weight: 362.4 g/mol

Description

“5-({[(Anilinocarbonyl)oxy]imino}methyl)-6-phenylimidazo[2,1-b][1,3]thiazole” is a chemical compound with the molecular formula C19H14N4O2S. It has a molecular weight of 362.40506.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are not specified in the sources I found.

Scientific Research Applications

• Anti-Inflammatory Activity :

  • A study by Lantos et al. (1984) on isomeric 5(6)-(4-pyridyl)- and 6(5)-(4-substituted-phenyl)-2,3-dihydroimidazo[2,1-b]thiazoles, which are structurally similar to the compound , demonstrated significant anti-inflammatory activity in an adjuvant arthritic rat assay. This suggests potential applications in treating inflammatory conditions (Lantos et al., 1984).

• Antimicrobial Activities :

  • Ur et al. (2004) synthesized various derivatives of 6-methylimidazo[2,1-b]thiazole-5-carbohydrazide and evaluated them for antimicrobial activity. Some compounds demonstrated antimicrobial activity against Staphylococcus epidermidis, indicating the potential use of these compounds in antimicrobial treatments (Ur et al., 2004).

• Antibacterial and Antifungal Properties :

  • The synthesis of new derivatives of 1,3-thiazoles and their evaluation for antimicrobial and antifungal properties was reported by Üngören et al. (2015). This study suggests the potential application of such compounds in developing new antibacterial and antifungal agents (Üngören et al., 2015).

• Antitubercular Activity :

  • Ramprasad et al. (2016) reported the synthesis of thiazole–imidazo[2,1-b][1,3,4]thiadiazole hybrids and their evaluation for antitubercular activity. Their study highlights the potential of these compounds in treating tuberculosis (Ramprasad et al., 2016).

• Antiproliferative Activity :

  • A study by Shi et al. (2011) on the condensation of N-aryl thioureas leading to thiazoles and dihydrothiazoles found that some isomers exhibited moderate antiproliferative activity on human cervical cancer cells, indicating potential applications in cancer treatment (Shi et al., 2011).

Safety and Hazards

The safety and hazards associated with this compound are not specified in the sources I found.

Mechanism of Action

Target of Action

Thiazole derivatives have been found to exhibit diverse biological activities, acting as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

Thiazole derivatives are known to interact with various targets, leading to a range of biological effects . The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom . This allows the thiazole ring to undergo electrophilic substitution at the C-5 atom and nucleophilic substitution at the C-2 atom .

Biochemical Pathways

Thiazole derivatives have been found to impact a variety of biochemical pathways due to their diverse biological activities .

Pharmacokinetics

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . These properties could influence the bioavailability of the compound.

Result of Action

Thiazole derivatives have been found to exhibit a range of biological effects, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic activities .

Action Environment

Factors such as solubility and stability in various solvents could potentially influence the compound’s action and efficacy .